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Compound of Interest

2-Chloro-6-fluoro-3-
Compound Name:
methoxybenzoic acid

CAS No.: 886499-40-7

Cat. No.: B1587108

L J

2-Chloro-6-fluoro-3-methoxybenzoic acid is a highly functionalized aromatic carboxylic acid.
Its unique substitution pattern, featuring a chlorine atom, a fluorine atom, and a methoxy group,
positions it as a valuable and versatile building block in modern synthetic chemistry. While this
specific compound is a niche reagent with limited direct literature, its structural motifs are
prevalent in a wide array of biologically active molecules and advanced materials. The strategic
placement of electron-withdrawing halogens and an electron-donating methoxy group on the
benzoic acid core allows for precise modulation of steric and electronic properties. This guide,
intended for researchers, scientists, and professionals in drug development, provides a
comprehensive technical overview of its chemical nature, a plausible synthetic pathway, and its
potential applications, drawing insights from closely related chemical analogs.

PART 1: Core Structural and Physicochemical
Profile

The chemical identity of 2-Chloro-6-fluoro-3-methoxybenzoic acid is defined by its distinct
arrangement of functional groups on the benzene ring. The carboxylic acid group serves as a
primary reactive handle, while the chloro, fluoro, and methoxy substituents dictate the
molecule's reactivity, conformation, and potential for intermolecular interactions.
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Property Value Source/Method

2-Chloro-6-fluoro-3-
IUPAC Name ] ) Nomenclature
methoxybenzoic acid

CAS Number 179687-87-9

Molecular Formula CsHeCIFO3 Calculation

Molecular Weight 204.58 g/mol Calculation
COC1=C(C(=C(C=Cl)F)CIC

SMILES (C(=C( )F)CHC(
=0)0

Predicted Appearance White to off-white solid Extrapolation
Soluble in methanol, ethanol,

Predicted Solubility and other polar organic Extrapolation

solvents

PART 2: Strategic Synthesis and Mechanistic
Insights

The synthesis of polysubstituted benzoic acids often requires a multi-step approach that
carefully orchestrates the introduction of functional groups. A plausible and efficient synthetic
route to 2-Chloro-6-fluoro-3-methoxybenzoic acid can be designed by adapting established
methodologies for related halogenated and methoxylated aromatics. The proposed pathway
below leverages commercially available starting materials and robust, high-yielding
transformations.

Proposed Synthetic Workflow

The synthesis initiates with a commercially available substituted aniline, proceeding through
diazotization and hydrolysis to yield a phenol. Subsequent methylation, directed ortho-lithiation,
and electrophilic quenching install the required substituents, culminating in the target molecule.
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» To cite this document: BenchChem. [Introduction: Unveiling a Versatile Scaffold for
Innovation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587108#2-chloro-6-fluoro-3-methoxybenzoic-acid-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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